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Isononanol's main industrial value lies as a building block for other chemicals. The following diagram

illustrates its primary production pathway and key applications, based on the hydroformylation (oxo) process

described by manufacturers [1].
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Detailed Application Breakdown

Plasticizers (Primary Use): Over 85% of isononanol is used to produce plasticizers like Diisononyl
Phthalate (DINP), which make plastics (especially PVC) flexible [2] [3]. These are found in:

Construction: Wiring and cables, flooring, roofing membranes, and window profiles [3] [1].
Automotive: Interior components, dashboards, and under-the-hood applications [4] [3].

Surfactants and Detergents: Isononanol is used to produce surfactants for household and industrial
cleaning products, as well as in the textile industry for scouring and dyeing processes [4] [3] [1].

Other Applications:
Coatings and Paints: Enhances adhesion and durability [4] [5].

Lubricants: Serves as an intermediate to improve stability and reduce wear [4] [5].
Personal Care: Used in small amounts as a fragrance ingredient and in surfactants for

shampoos and cleansers [6] [4].

Market and Technical Data

For researchers requiring quantitative data, the following table consolidates key market and technical

information.

Aspect Quantitative Data

Global Market Size (2024) USD 4.90 Billion [5]

Projected Market Size (2032) USD 7.85 Billion [5]

CAGR (2025-2032) 6.0% [5] [3]

Density 0.83 g/cm³ [6]

Boiling Point 215 °C [6]

Flash Point 98 °C [6]

Purity Grades 98% and 99% (99% is industry standard) [2]

Biodegradability Readily biodegradable [1]
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Experimental and Handling Considerations

While the provided search results do not contain specific laboratory-scale experimental protocols, they offer

crucial context for handling and research directions.

Production Protocol: Industrially, Isononanol is produced via the hydroformylation (oxo process)
of a C8-rich olefin (dimer of butene) followed by hydrogenation [6] [1]. This is a large-scale catalytic
process.

Research & Development Focus: Current R&D is focused on bio-based alternatives and
developing more sustainable production methods to reduce reliance on petrochemical feedstocks [5]

[2].
Safety and Handling: Isononanol has a GHS warning label. It can cause serious eye irritation and
skin irritation [6]. Proper personal protective equipment (PPE) including eye protection is essential.
It is recommended to consult the official Safety Data Sheet (SDS) for detailed handling and first-aid

measures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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